Cas no 58358-55-7 ((E)-1,4-BIS(-4-BROMOSTYRYL)BENZENE)

• Product Name: (E)-1,4-BIS(-4-BROMOSTYRYL)BENZENE
• CAS No: 58358-55-7
• MF: C₂₂H₁₆Br₂
• MW: 440.170444488525
• CID: 948392
• PubChem ID: 12266563
• Update Time: 2025-04-19

(E)-1,4-BIS(-4-BROMOSTYRYL)BENZENE Chemical and Physical Properties

Names and Identifiers

• (E)-1,4-BIS(-4-BROMOSTYRYL)BENZENE
• (E,E)-1,4-bis(4-bromostyryl)-benzene
• 1,4-bis(4-bromostyryl)benzene
• 1,4-bis[(E)-4-bromostyryl]benzene
• 1-bromo-4-((E)-2-(4-[(E)-2-(4-bromophenyl)vinyl]phenyl)vinyl)benzene
• Benzene,1,4-bis[(1E)-2-(4-broMophenyl)ethenyl]
• bis(4-bromostyryl)benzene
• 1,4-BIS[(E)-2-(4-BROMOPHENYL)ETHENYL]BENZENE
• E,E-1,4-Bis(p-bromostyryl)benzene
• 1,4-di[(trans)-4-bromostyryl] benzene
• 1,4-Bis((E)-4-bromostyryl)benzene
• 1-BROMO-4-((E)-2-{4-[(E)-2-(4-BROMOPHENYL)ETHENYL]PHENYL}ETHENYL)BENZENE
• SCHEMBL46589
• 58358-55-7
• BQWLFSFPVKOGNS-KQQUZDAGSA-N
• SCHEMBL3373054

• MDL： MFCD09991596
• Inchi： 1S/C22H16Br2/c23-21-13-9-19(10-14-21)7-5-17-1-2-18(4-3-17)6-8-20-11-15-22(24)16-12-20/h1-16H/b7-5+,8-6+
• InChI Key： BQWLFSFPVKOGNS-KQQUZDAGSA-N
• SMILES： BrC1C=CC(=CC=1)/C=C/C1C=CC(/C=C/C2C=CC(=CC=2)Br)=CC=1

Computed Properties

• Exact Mass: 437.96200
• Monoisotopic Mass: 437.96188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 7.55240